Cas no 821799-14-8 (Benzonitrile, 3-[(1R)-1-hydroxypropyl]-)

• Product Name: Benzonitrile, 3-[(1R)-1-hydroxypropyl]-
• CAS No: 821799-14-8
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 696328
• PubChem ID: 71419733
• Update Time: 2025-04-19

Benzonitrile, 3-[(1R)-1-hydroxypropyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(1R)-1-hydroxypropyl]-
• 3-[(1R)-1-hydroxypropyl]benzonitrile
• 821799-14-8
• DTXSID20838963

• Inchi： 1S/C10H11NO/c1-2-10(12)9-5-3-4-8(6-9)7-11/h3-6,10,12H,2H2,1H3/t10-/m1/s1
• InChI Key： JKUICMQUKGWNDE-SNVBAGLBSA-N
• SMILES： O[C@@H](C1C=CC=C(C#N)C=1)CC

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44Ų